1-[1-Methyl-5-(morpholin-4-ylmethyl)-1H-pyrazol-4-yl]methanamine

• IUPAC Name: [1-methyl-5-(morpholin-4-ylmethyl)pyrazol-4-yl]methanamine
• InChI: InChI=1S/C10H18N4O/c1-13-10(9(6-11)7-12-13)8-14-2-4-15-5-3-14/h7H,2-6,8,11H2,1H3
• InChI Key: JOJTVIXOBGDCQT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)CN)CN2CCOCC2
• Molecular Formula: C10H18N4O
• Molecular Weight: 210.28 g/mol

Description

1-[1-Methyl-5-(morpholin-4-ylmethyl)-1H-pyrazol-4-yl]methanamine is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is commonly referred to as MMMP and is a derivative of pyrazole.

Mechanism of Action

The mechanism of action of MMMP involves its binding to specific receptors in the body, which leads to the activation of various signaling pathways. This activation results in the inhibition of tumor cell growth and the reduction of inflammation and pain.
Biochemical and Physiological Effects:
MMMP has been found to have a significant effect on various biochemical and physiological processes in the body. It has been shown to inhibit the activity of enzymes involved in the production of inflammatory mediators, which results in a reduction in inflammation. Additionally, MMMP has been found to induce apoptosis in cancer cells, which leads to the inhibition of tumor growth.

Advantages and Limitations for Lab Experiments

The use of MMMP in lab experiments has several advantages, including its high potency, specificity, and selectivity. However, one of the limitations of using MMMP in lab experiments is its potential toxicity, which requires careful handling and monitoring.

Future Directions

The potential applications of MMMP in scientific research are vast and diverse. Some of the future directions for research include the development of new drugs based on MMMP, the investigation of its potential applications in the treatment of various diseases, and the exploration of its mechanism of action in more detail.
In conclusion, MMMP is a chemical compound that has shown great potential in scientific research, especially in the field of medicinal chemistry. Its unique properties and potential applications make it an exciting area of study for future research.

Synthesis Methods

The synthesis of MMMP involves the reaction of 1-methyl-1H-pyrazol-4-carbaldehyde with morpholine and formaldehyde in the presence of a catalyst. This reaction results in the formation of MMMP as a white crystalline solid.

Scientific Research Applications

MMMP has been extensively studied for its potential applications in various scientific fields. It has shown promising results in the field of medicinal chemistry, especially in the development of new drugs. MMMP has been found to exhibit antitumor, anti-inflammatory, and analgesic properties.